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Compound of Interest

Compound Name: C.l.Solvent yellow 176

Cat. No.: B080745

Technical Support Center: C.l. Solvent Yellow
176

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the best practices for handling and storing C.I. Solvent
Yellow 176.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving
C.I. Solvent Yellow 176.
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Problem

Possible Cause

Solution

Inconsistent Coloration in

Experiments

1. Incomplete dissolution of the
dye.[1] 2. Degradation of the
dye due to excessive heat or
light exposure.[1][2] 3.
Incompatible solvent or

polymer system.[3]

1. Ensure the dye is fully
dissolved by selecting an
appropriate solvent (e.g.,
acetone, pyridine) and using
adequate mixing.[1][3] 2. Store
the dye in a cool, dry, and dark
place.[2] Avoid exceeding the
recommended heat resistance
temperature during
experiments.[1][4] 3. Verify the
compatibility of C.I. Solvent
Yellow 176 with your specific

experimental materials.[5]

Precipitation of Dye from

Solution

1. The solution is
supersaturated. 2. Change in
temperature affecting solubility.
3. Use of an inappropriate

solvent.[3]

1. Prepare a fresh solution with
a lower concentration of the
dye. 2. Maintain a consistent
temperature during your
experiment. If warming was
required for dissolution, ensure
the solution remains at a
temperature that maintains
solubility. 3. C.I. Solvent Yellow
176 is insoluble in water and
ethanol.[3] Use recommended
solvents like acetone or

pyridine for dissolution.[3]

Unexpected Color Shift

1. pH of the medium. 2.
Presence of strong oxidizing or

reducing agents.[2]

1. Buffer the experimental
medium to maintain a stable
pH. 2. Avoid using strong
oxidizing or reducing agents in
conjunction with the dye, as

they are incompatible.[2]

Difficulty in Dissolving the
Powder

1. Use of an incorrect solvent.

[3] 2. Insufficient mixing or

1. Refer to the solubility data
and use a solvent in which C.I.
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sonication. Solvent Yellow 176 is soluble,
such as acetone or pyridine.[3]
2. Employ mechanical stirring
or sonication to aid the

dissolution process.

Frequently Asked Questions (FAQs)

Handling and Storage

e What are the primary hazards associated with C.l. Solvent Yellow 176? C.I. Solvent Yellow
176 may cause eye, skin, and respiratory tract irritation.[2] It is harmful if swallowed and may
cause stomach discomfort.[2] It is important to minimize dust generation and accumulation
when handling the powder.[2]

e What personal protective equipment (PPE) should be worn when handling C.I. Solvent
Yellow 1767 It is recommended to wear an approved respirator, chemical safety goggles,
and rubber gloves.[2] Work should be conducted in a chemical fume hood.[2]

» What are the recommended storage conditions for C.l. Solvent Yellow 176? Store in a cool,
dry place in tightly sealed, light-resistant containers.[2] In the continental US, room
temperature storage is generally acceptable.[6]

o How should | dispose of C.I. Solvent Yellow 176 waste? Waste disposal methods must
comply with local and state regulations.[7] Chemical waste generators must determine if the
discarded chemical is classified as hazardous waste.[2] Generally, it should be disposed of in
a suitable, labeled disposal container.[2][8]

Properties and Use

e What is the chemical formula and molecular weight of C.I. Solvent Yellow 176? The chemical
formula is C18H10BrNO3, and the molecular weight is 368.18 g/mol .[2][9]

 In which solvents is C.l. Solvent Yellow 176 soluble? It is soluble in acetone, pyridine, and
sulfuric acid, but insoluble in ethanol and water.[3]
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e What is the melting point of C.I. Solvent Yellow 176? The melting point is approximately
218°C.[3][10]

Quantitative Data Summary

Physical and Chemical Properties

Property Value Reference
Chemical Formula C18H10BrNO3 [2][9]
Molecular Weight 368.18 g/mol [21[9]
Appearance Yellow Powder [2][3]
Melting Point 218 °C [3][10]

Heat Resistance and Light Fastness

Light Fastness

In Medium Heat Resistance Reference
(Grade 1-8)

PS 280-300 °C 7-8 [1][3]

ABS 300 °C - [1]

PC 320 °C - [1]

PET 300 °C - [1]

Solubility in Organic Solvents at 20°C
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Solvent Solubility (g/L) Reference
Acetone 0.2 [1]
Butyl Acetate 0.2 [1]
Methylbenzene 0.6 [1]
Dichloromethane 0.3 [1]
Ethylalcohol 0.1 [1]

Experimental Protocols

General Protocol for Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of C.I. Solvent Yellow
176 for use in laboratory experiments.

o Materials:

o C.I. Solvent Yellow 176 powder

o

Appropriate solvent (e.g., Acetone, Pyridine)

Volumetric flask

[¢]

[¢]

Magnetic stirrer and stir bar or sonicator

[e]

Analytical balance

o

Personal Protective Equipment (PPE): chemical safety goggles, gloves, lab coat.
e Procedure:

1. Work within a certified chemical fume hood.

2. Don appropriate PPE.

3. Weigh the desired amount of C.I. Solvent Yellow 176 powder using an analytical balance.
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4. Carefully transfer the powder to the volumetric flask.
5. Add a small amount of the chosen solvent to the flask to wet the powder.

6. Gently swirl the flask or place it on a magnetic stirrer to begin the dissolution process.
Sonication can also be used to aid dissolution.

7. Once the powder is dispersed, add more solvent until the flask is approximately half-full.
8. Continue stirring or sonicating until all the powder has completely dissolved.
9. Bring the solution to the final volume with the solvent.

10. Cap the flask and invert it several times to ensure the solution is homogeneous.

11. Store the stock solution in a tightly sealed, light-resistant container in a cool, dry place.

Visualizations
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Workflow for Handling a C.I. Solvent Yellow 176 Spill

Assess Spill Size and Risk

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

i

Contain the Spill
(Use absorbent material)

'

Clean Up Spill
(Vacuum or sweep material)

'

Place in a Labeled
Hazardous Waste Container

'

Decontaminate the Area

'

Dispose of Waste
(Follow institutional guidelines)

Spill Handled

Click to download full resolution via product page

Caption: Workflow for handling a C.l. Solvent Yellow 176 spill.
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Decision Logic for Handling and Storing C.l. Solvent Yellow 176

Receive Compound

Review Safety Data Sheet (SDS)

Select Storage Location
$ES

Cool, Dry, Dark Place

l

Tightly Sealed Container

Prepare for Handling

Work in Fume Hood

'

Wear Appropriate PPE

l

Use in Experiment

l

Dispose of Waste Properly

Process Complete

Click to download full resolution via product page

Caption: Decision logic for handling and storing C.I. Solvent Yellow 176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for handling and storing C.I. Solvent
Yellow 176]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080745#best-practices-for-handling-and-storing-c-i-
solvent-yellow-176]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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